Cas no 45765-25-1 ((2-chlorophenyl)aminocarbonitrile)

• Product Name: (2-chlorophenyl)aminocarbonitrile
• CAS No: 45765-25-1
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD12402219
• CID: 930020
• PubChem ID: 12295938
• Update Time: 2025-05-24

(2-chlorophenyl)aminocarbonitrile Chemical and Physical Properties

Names and Identifiers

• o-Chlorophenylcyanamide
• N-(2-chlorophenyl)-N-cyanoamine
• (2-chlorophenyl)cyanamide
• EN300-193649
• [(2-chlorophenyl)amino]carbonitrile
• Z991532350
• 45765-25-1
• CS-0238356
• (2-chlorophenyl)-cyanamide
• DB-234777
• AMY25127
• SCHEMBL3168133
• AKOS000114438
• [(2-chlorophenyl)amino]formonitrile
• 2-chlorophenylcyanamide
• (2-chlorophenyl)aminocarbonitrile

• MDL： MFCD12402219
• Inchi： 1S/C7H5ClN2/c8-6-3-1-2-4-7(6)10-5-9/h1-4,10H
• InChI Key： PWZKESLISFPGHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC#N

Computed Properties

• Exact Mass: 152.0141259g/mol
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.8Ų

Additional information on (2-chlorophenyl)aminocarbonitrile

Introduction to (2-chlorophenyl)aminocarbonitrile (CAS No. 45765-25-1)

(2-chlorophenyl)aminocarbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 45765-25-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a chlorinated phenyl ring connected to an amino group and a nitrile functionality, has garnered attention due to its versatile structural framework and potential applications in the synthesis of various bioactive molecules.

The structural motif of (2-chlorophenyl)aminocarbonitrile makes it a valuable intermediate in the development of pharmaceutical agents. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, enabling chemists to tailor its reactivity for specific synthetic pathways. This flexibility has positioned it as a key building block in the construction of more complex molecules, particularly in the field of medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the utility of (2-chlorophenyl)aminocarbonitrile. Researchers have been exploring novel catalytic approaches to enhance its functionalization, leading to more efficient and sustainable synthetic routes. These innovations are not only improving the accessibility of the compound but also expanding its scope in drug discovery programs.

In the context of pharmaceutical development, the derivatives of (2-chlorophenyl)aminocarbonitrile have shown promise in various therapeutic areas. For instance, studies have indicated that certain analogs exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, modifications to the core structure have led to compounds with antimicrobial properties, addressing the growing challenge of antibiotic resistance.

The nitrile group in (2-chlorophenyl)aminocarbonitrile is particularly noteworthy for its reactivity. It can undergo hydrolysis to form carboxylic acids or amidation reactions to introduce additional functionality. These transformations are crucial for designing molecules with enhanced pharmacological properties. Moreover, the chloro substituent on the phenyl ring provides a handle for further derivatization, allowing chemists to explore different chemical spaces and optimize biological activity.

Computational studies have also played a pivotal role in understanding the behavior of (2-chlorophenyl)aminocarbonitrile. Molecular modeling techniques have been employed to predict its interactions with biological targets, aiding in the rational design of novel derivatives. These simulations have provided insights into how structural modifications can influence binding affinity and selectivity, guiding experimental efforts towards more effective drug candidates.

The synthesis of (2-chlorophenyl)aminocarbonitrile itself is an area of active research. Recent publications have described innovative synthetic strategies that improve yield and purity while reducing environmental impact. These methods often involve greener solvents and catalytic systems, aligning with the broader goals of sustainable chemistry. Such advancements not only enhance the practicality of working with this compound but also contribute to the development of more eco-friendly chemical processes.

Another exciting aspect of (2-chlorophenyl)aminocarbonitrile is its potential in materials science. Beyond its applications in drug development, this compound has been investigated for use in organic electronics and polymer chemistry. Its ability to serve as a precursor for conductive polymers and light-emitting materials underscores its versatility beyond traditional pharmaceutical applications.

The future direction of research on (2-chlorophenyl)aminocarbonitrile appears promising, with ongoing efforts focused on uncovering new derivatives and expanding its utility across multiple disciplines. As synthetic chemistry continues to evolve, it is likely that this compound will play an increasingly important role in both academic and industrial settings.